Cas no 62557-96-4 (1,2-Propanedione, 3-(4-methylphenyl)-1-phenyl-)

• Product Name: 1,2-Propanedione, 3-(4-methylphenyl)-1-phenyl-
• CAS No: 62557-96-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 440261
• PubChem ID: 13512405
• Update Time: 2025-04-19

1,2-Propanedione, 3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 3-(4-methylphenyl)-1-phenyl-
• 3-(4-methylphenyl)-1-phenylpropane-1,2-dione
• DTXSID30542640
• 62557-96-4

• Inchi： 1S/C16H14O2/c1-12-7-9-13(10-8-12)11-15(17)16(18)14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： RKBBOJVYIKVPNV-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones